Cas no 129-46-4 (Suramin sodium salt)

• Product Name: Suramin sodium salt
• CAS No: 129-46-4
• MF: C₅₁H₃₄N₆Na₆O₂₃S₆
• MW: 1429.17069101334
• MDL: MFCD00210217
• CID: 36234
• PubChem ID: 24277738
• Update Time: 2025-06-08

Suramin sodium salt Chemical and Physical Properties

Names and Identifiers

• Suramin sodium
• 8,8'-Carbonylbisimino-3,1-phenylenecarbonylimino-(4-methyl-3,1-phenylene)carbonyliminobis-1,3,5-naphthalenetrisulfonic acid hexasodium
• Suramin hexasodium salt
• Suramin (Sodium Salt)
• SURAMIN HEXASODIUM SALT(RG)
• BAY-205
• hexasodium,8-[[4-methyl-3-[[3-[[3-[[2-methyl-5-[(4,6,8-trisulfonatonaphthalen-1-yl)carbamoyl]phenyl]carbamoyl]phenyl]carbamoylamino]benzoyl]amino]benzoyl]amino]naphthalene-1,3,5-trisulfonate
• NF-060
• Suramin sodium salt
• Suramin. Hexasodium Salt
• Suramine sodium salt
• 8,8'-[CARBONYLBIS[IMINO-3,1-PHENYLENECARBONYLIMINO(4-METHYL-3,1-PHENYLENE)CARBONYLIMINO]]BIS-1,3,5-NAPHTHALENETRISULFONIC ACID HEXASODIUM SALT
• 309f
• nf060
• F-309
• bay205
• naganin
• moranyl
• SURAMIN
• Naganol
• naganine
• bayer205
• Suramin sodium [INN]
• W-108361
• CI 1003
• Fourneau 309
• 89521262IH
• Naphuride sodium
• FT-0603341
• MFCD00210217
• SURAMIN SODIUM [MI]
• BAY 205
• sodium 8,8'-((3,3'-((3,3'-(carbonylbis(azanediyl))bis(benzoyl))bis(azanediyl))bis(4-methylbenzoyl))bis(azanediyl))bis(naphthalene-1,3,5-trisulfonate)
• DTXSID30156024
• HMS3676D13
• M02480
• NCGC00016201-01
• CHEBI:9364
• Suraminum natricum
• NSC-758165
• CI-1003
• Suramina sodica
• FOURNEAU-309
• 1,3,5-Naphthylenetrisulfonic acid, 8,8'-(ureylenebis(m-phenylenecarbonylimino(4-methyl-m-phenylene)carbonylimino))di-, hexasodium salt
• NF 060
• Suramin hexasodium
• Suramin (hexasodium salt)
• Bayer-205
• SURAMIN SODIUM [MART.]
• Bayer 205 (TN)
• Suramin Hexasodium [USAN]
• SK 24728
• 129-46-4
• Naganinum
• SURAMIN SODIUM [WHO-DD]
• Lopac-S-149
• CCG-39868
• SPECTRUM1502032
• NCGC00016201-02
• NCGC00094436-01
• CHEMBL413376
• HMS2092P13
• AKOS024456621
• EINECS 204-949-3
• Nagananinum
• UNII-89521262IH
• Q27270002
• NCGC00261867-01
• 1,3,5-NAPHTHALENETRISULFONIC ACID, 8,8'-(CARBONYLBIS(IMINO-3,1-PHENYLENECARBONYLIMINO(4-METHYL-3,1-PHENYLENE)CARBONYLIMINO))BIS-, SODIUM SALT (1:6)
• SURAMINHEXASODIUMSALT
• 309 F
• Suramin hexasodium (USAN)
• D00808
• NS00079136
• Suramin sodium salt, >=99% (TLC)
• SURAMINUM NATRICUM [WHO-IP LATIN]
• SURAMINSODIUM
• 1-(3-Benzamido-4-methylbenzamido)naphthalene-4,6,8-trisulfonic acid sym-3''-urea sodium salt
• LP01182
• Suramine sodique [INN-French]
• HMS3263N05
• EU-0101182
• NSC 34936
• Naphuride
• AMY3376
• Tox21_501182
• NCGC00016201-03
• HMS3267N08
• HEXASODIUM SYM.-BIS(M-AMINOBENZOYL)-M-AMINO-P-METHYLBENZOYL-1-NAPHTHYLAMINO-4,6,8-TRISULFONATE) CARBAMIDE
• S-149
• Hexasodium 8,8'-(ureylenebis(m-phenylenecarbonylimino(4-methyl-m-phenylene)carbonylimino))di-1,3,5-naphthalenetrisulfonate
• SURAMIN SODIUM [WHO-IP]
• AS-81747
• Suramina sodica [INN-Spanish]
• 1,3,5-Naphthalenetrisulfonic acid, 8,8'-(carbonylbis(imino-3,1-phenylenecarbonylimino(4-methyl-3,1-phenylene)carbonylimino))bis-, hexasodium salt
• NCGC00094436-02
• D94781
• Antrypol
• Suramine sodium
• Suraminum natricum [INN-Latin]
• 8,8'-(UREYLENEBIS(M-PHENYLENE CARBONYLIMINO(4-METHYL-M-PHENYLENE)CARBONYLIMINO))DI(1,3,5-NAPHTHALENETRISULFONIC ACID) HEXASODIUM SALT
• Suramine sodique
• HMS3412D13
• Suramin, Hexasodium Salt
• hexasodium 8,8'-{carbonylbis[iminobenzene-3,1-diylcarbonylimino(4-methylbenzene-3,1-diyl)carbonylimino]}dinaphthalene-1,3,5-trisulfonate
• suramina de sodio
• P01CX02
• DTXCID7078515
• Salt Suramin, Hexasodium
• 8,8'-[ureylenebis[m-phenylene carbonylimino(4-methyl-m-phenylene)carbonylimino]]di(1,3,5-naphthalenetrisulfonic acid) hexasodium salt
• Sodium, Suramin
• Suramina sodica (INN-Spanish)
• Suramine sodique (INN-French)
• Suraminum natricum (INN-Latin)
• Hexasodium Salt Suramin
• DB-041926
• Germanin
• hexasodium 8,8'-(carbonylbis(iminobenzene-3,1-diylcarbonylimino(4-methylbenzene-3,1-diyl)carbonylimino))dinaphthalene-1,3,5-trisulfonate
• SURAMIN SODIUM (MART.)
• 1,3,5-Naphthalenetrisulfonic acid, 8,8'-(carbonylbis(imino-3,1-phenylenecarbonylimino(4-methyl-3,1-phenylene)carbonylimino))bis-, hexasodium salt (9CI)
• 8,8'-(Carbonylbis(imino-3,1-phenylenecarbonylimino(4-methyl-3,1-phenylene)carbonylimino))bis-1,3,5-naphthalenetrisulfonic Acid Hexasodium Salt
• 204-949-3
• Suramin hexasodium salt hydrate
• FS35303

• MDL： MFCD00210217
• Inchi： 1S/C51H40N6O23S6.6Na/c1-25-9-11-29(49(60)54-37-13-15-41(83(69,70)71)35-21-33(81(63,64)65)23-43(45(35)37)85(75,76)77)19-39(25)56-47(58)27-5-3-7-31(17-27)52-51(62)53-32-8-4-6-28(18-32)48(59)57-40-20-30(12-10-26(40)2)50(61)55-38-14-16-42(84(72,73)74)36-22-34(82(66,67)68)24-44(46(36)38)86(78,79)80;;;;;;/h3-24H,1-2H3,(H,54,60)(H,55,61)(H,56,58)(H,57,59)(H2,52,53,62)(H,63,64,65)(H,66,67,68)(H,69,70,71)(H,72,73,74)(H,75,76,77)(H,78,79,80);;;;;;/q;6*+1/p-6
• InChI Key： VAPNKLKDKUDFHK-UHFFFAOYSA-H
• SMILES： S(C1C=C(C=C2C(=CC=C(C2=1)NC(C1C=CC(C)=C(C=1)NC(C1C=CC=C(C=1)NC(NC1=CC=CC(=C1)C(NC1=C(C)C=CC(=C1)C(NC1=CC=C(C2=CC(=CC(=C21)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])=O)=O)=O)=O)=O)S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1427.94000
• Monoisotopic Mass: 1427.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 92
• Rotatable Bond Count: 17
• Complexity: 2940
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 155
• XLogP3: nothing
• Topological Polar Surface Area: 551A^2

Experimental Properties

• Color/Form: white
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: H2O: >10mg/mL
• Water Partition Coefficient: dissolution
• PSA: 551.01000
• LogP: 11.61040
• Sensitiveness: Sensitive to heat
• Vapor Pressure: Not available

Suramin sodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：QM7000000
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): ~620 i.v. (Hawking)
• Storage Condition：4°C, protect from light
• Risk Phrases：R22; R36/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides